Cas no 310466-44-5 (3-(1-Benzothiophen-3-yl)-2-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole;hydrochloride)
3-(1-Benzothiophen-3-yl)-2-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- BSF466533A
- 3-(1-Benzothiophen-3-yl)-2-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole;hydrochloride
-
- Inchi: 1S/C14H12N2S2.ClH/c1-9-13(16-7-6-15-14(16)18-9)11-8-17-12-5-3-2-4-10(11)12;/h2-5,8H,6-7H2,1H3;1H
- InChI Key: CFEYOVCCEAOXCB-UHFFFAOYSA-N
- SMILES: Cl.S1C(C)=C(C2=CSC3C=CC=CC2=3)N2C1=NCC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 430
- Topological Polar Surface Area: 69.1
3-(1-Benzothiophen-3-yl)-2-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | DE-0037-1MG |
BSF466533A |
310466-44-5 | >97% | 1mg |
£36.00 | 2025-02-08 | |
| Key Organics Ltd | DE-0037-5MG |
BSF466533A |
310466-44-5 | >97% | 5mg |
£42.00 | 2025-02-08 | |
| Key Organics Ltd | DE-0037-10MG |
BSF466533A |
310466-44-5 | >97% | 10mg |
£51.00 | 2025-02-08 |
3-(1-Benzothiophen-3-yl)-2-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole;hydrochloride Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 3-(1-Benzothiophen-3-yl)-2-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole;hydrochloride
Compound CAS No. 310466-44-5: 3-(1-Benzothiophen-3-yl)-2-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole Hydrochloride
The compound CAS No. 310466-44-5, also known as 3-(1-Benzothiophen-3-yl)-2-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole hydrochloride, is a highly specialized organic compound with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its potential applications in the treatment of various diseases, including cancer and neurodegenerative disorders.
The benzothiophene moiety within this compound plays a crucial role in its biological activity. Benzothiophenes are known for their ability to interact with various biological targets, such as protein kinases and receptors. The imidazo[2,1-b][1,3]thiazole ring system further enhances the compound's stability and bioavailability. This combination of structural elements makes the compound a strong candidate for drug development.
Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound. By employing novel catalytic methods and green chemistry principles, scientists have achieved higher yields and improved purity levels. These improvements have facilitated further exploration of the compound's pharmacokinetic properties and its potential for therapeutic use.
One of the most exciting developments involving this compound is its demonstrated anti-tumor activity in preclinical studies. Research published in leading journals such as *Nature Communications* and *Journal of Medicinal Chemistry* has shown that CAS No. 310466-44-5 exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to inhibit key oncogenic pathways involved in cell proliferation and survival.
In addition to its anti-tumor properties, this compound has also shown promise in anti-inflammatory applications. Studies conducted at prestigious institutions like Stanford University have revealed that it can modulate inflammatory signaling pathways, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.
The hydrochloride salt form of this compound further enhances its solubility and bioavailability, which are critical factors for drug delivery. Researchers are currently exploring various formulation strategies to optimize its pharmacokinetic profile for clinical use.
Despite these advancements, there remain challenges in fully understanding the mechanism of action of CAS No. 310466-44-5. Ongoing studies aim to elucidate the exact molecular targets and pathways involved in its therapeutic effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.
In conclusion, CAS No. 310466-44-5 represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising preclinical results, positions it as a strong candidate for future therapeutic applications. As research continues to uncover its full potential, this compound holds the promise of making a meaningful impact on human health.
310466-44-5 (3-(1-Benzothiophen-3-yl)-2-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)